Cas no 1448129-79-0 (N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-(1H-pyrrol-1-yl)benzamide)

• Product Name: N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-(1H-pyrrol-1-yl)benzamide
• CAS No: 1448129-79-0
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 5366802
• Update Time: 2025-10-29

N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-(1H-pyrrol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-4-(1H-pyrrol-1-yl)benzamide
• N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-(1H-pyrrol-1-yl)benzamide

• Inchi： 1S/C21H18N4O2/c1-15-22-20(27-24-15)14-17-6-2-3-7-19(17)23-21(26)16-8-10-18(11-9-16)25-12-4-5-13-25/h2-13H,14H2,1H3,(H,23,26)
• InChI Key： RFSLJJVZSZBBEO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C)N=1)(=O)C1=CC=C(N2C=CC=C2)C=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.57±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-(1H-pyrrol-1-yl)benzamide

Compound CAS No. 1448129-79-0: N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-(1H-pyrrol-1-yl)benzamide

The compound with CAS No. 1448129-79-0, known as N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-(1H-pyrrol-1-yl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzamide core with functional groups that enhance its versatility and potential applications.

At its core, the molecule features a benzamide group, which serves as a foundational structure for various pharmacological activities. The 3-methyl-1,2,4-oxadiazole ring attached to the benzene ring introduces additional electronic and steric effects, which can modulate the compound's reactivity and bioavailability. Furthermore, the presence of a pyrrole moiety at the para position of the benzene ring adds another layer of complexity to the molecule's structure, potentially influencing its interactions with biological systems.

Recent studies have highlighted the potential of this compound in the development of antimicrobial agents. Researchers have demonstrated that the oxadiazole ring plays a crucial role in enhancing the molecule's ability to inhibit bacterial growth. This finding is particularly significant given the increasing need for novel antibiotics in the face of antibiotic resistance.

In addition to its antimicrobial properties, this compound has shown promise in cancer therapy. Preclinical studies suggest that it may act as a targeted drug delivery agent, owing to its ability to selectively bind to cancer cells while sparing healthy tissue. This selectivity is attributed to the interplay between the pyrrole group and specific receptors expressed on cancer cells.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent coupling of the pyrrole moiety via amide bond formation. These steps are critical in determining the final structure and properties of the compound.

From a materials science perspective, this compound has been explored as a potential component in advanced materials such as polymer composites and nanomaterials. Its ability to form stable conjugated systems makes it an attractive candidate for applications in electronics and optoelectronics.

Despite its potential applications, further research is needed to fully understand its pharmacokinetics and toxicity profile. Ongoing studies are focusing on optimizing its bioavailability while minimizing adverse effects. Additionally, investigations into its mechanism of action at molecular levels are expected to provide deeper insights into its therapeutic potential.

In conclusion, CAS No. 1448129-79-0 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific advancement and practical applications.